Cas no 1806407-09-9 (2-Fluoro-4-hydroxyphenylhydrazine)

2-Fluoro-4-hydroxyphenylhydrazine is a fluorinated hydrazine derivative with a hydroxyl substituent, offering unique reactivity for synthesizing heterocyclic compounds and pharmaceutical intermediates. Its fluorine atom enhances electron-withdrawing properties, improving selectivity in coupling reactions, while the hydroxyl group provides a versatile handle for further functionalization. This compound is particularly valuable in medicinal chemistry for constructing fluorinated scaffolds, which can influence bioavailability and metabolic stability. Its stability under controlled conditions and compatibility with diverse reaction conditions make it a practical choice for fine chemical synthesis. Suitable for use in research and industrial applications, it serves as a key building block in the development of agrochemicals and bioactive molecules.

2-Fluoro-4-hydroxyphenylhydrazine structure

1806407-09-9 structure

Product Name:2-Fluoro-4-hydroxyphenylhydrazine

CAS No:1806407-09-9

MF:C₆H₇FN₂O

MW:142.130984544754

CID:4797931

PubChem ID:130912775

Update Time:2025-05-22

2-Fluoro-4-hydroxyphenylhydrazine Chemical and Physical Properties

Names and Identifiers

- 2-Fluoro-4-hydroxyphenylhydrazine
- Inchi： 1S/C6H7FN2O/c7-5-3-4(10)1-2-6(5)9-8/h1-3,9-10H,8H2
- InChI Key： CSWXBTRCXBSXTH-UHFFFAOYSA-N
- SMILES： FC1C=C(C=CC=1NN)O

Computed Properties

Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 112
XLogP3: 0.9
Topological Polar Surface Area: 58.3

2-Fluoro-4-hydroxyphenylhydrazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A250000845-250mg	2-Fluoro-4-hydroxyphenylhydrazine	1806407-09-9	98%	250mg	646.00 USD	2021-05-31
Alichem	A250000845-500mg	2-Fluoro-4-hydroxyphenylhydrazine	1806407-09-9	98%	500mg	950.60 USD	2021-05-31
Alichem	A250000845-1g	2-Fluoro-4-hydroxyphenylhydrazine	1806407-09-9	98%	1g	1,634.45 USD	2021-05-31
Enamine	EN300-1868224-0.05g	3-fluoro-4-hydrazinylphenol	1806407-09-9		0.05g	$851.0	2023-09-18
Enamine	EN300-1868224-0.1g	3-fluoro-4-hydrazinylphenol	1806407-09-9		0.1g	$892.0	2023-09-18
Enamine	EN300-1868224-0.25g	3-fluoro-4-hydrazinylphenol	1806407-09-9		0.25g	$933.0	2023-09-18
Enamine	EN300-1868224-0.5g	3-fluoro-4-hydrazinylphenol	1806407-09-9		0.5g	$974.0	2023-09-18
Enamine	EN300-1868224-1.0g	3-fluoro-4-hydrazinylphenol	1806407-09-9		1g	$1014.0	2023-06-01
Enamine	EN300-1868224-2.5g	3-fluoro-4-hydrazinylphenol	1806407-09-9		2.5g	$1988.0	2023-09-18
Enamine	EN300-1868224-5.0g	3-fluoro-4-hydrazinylphenol	1806407-09-9		5g	$2940.0	2023-06-01

2-Fluoro-4-hydroxyphenylhydrazine Related Literature

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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

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Additional information on 2-Fluoro-4-hydroxyphenylhydrazine

Comprehensive Analysis of 2-Fluoro-4-hydroxyphenylhydrazine (CAS No. 1806407-09-9): Properties, Applications, and Industry Trends

2-Fluoro-4-hydroxyphenylhydrazine (CAS 1806407-09-9) is a specialized fluorinated phenylhydrazine derivative gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. The compound's hydroxyl and hydrazine functional groups, combined with a fluoro substituent, make it a versatile building block for synthesizing heterocyclic compounds. Recent studies highlight its role in developing biocompatible fluorescent probes, aligning with the growing demand for non-invasive diagnostic tools in precision medicine.

In material science, CAS 1806407-09-9 demonstrates potential for designing advanced polymer coatings with enhanced UV stability—a critical requirement for solar panel components and outdoor materials. The electron-withdrawing fluorine atom improves thermal resistance, while the phenolic hydroxyl group facilitates cross-linking reactions. These properties address trending searches like "sustainable material additives 2024" and "high-performance polymer modifiers", reflecting industry shifts toward eco-friendly solutions.

The synthesis of 2-Fluoro-4-hydroxyphenylhydrazine typically involves diazo coupling reactions under controlled conditions, with yields optimized through microwave-assisted techniques—a process frequently queried as "green chemistry approaches for fluorinated compounds". Analytical characterization via HPLC-MS and 19F-NMR confirms its purity (>98%), meeting stringent standards for pharmaceutical intermediates. This aligns with Google Scholar's rising keyword trends such as "fluorine in drug design" and "hydrazine-based bioactive molecules".

Emerging applications include its use as a precursor for PET radiotracer development, capitalizing on the 18F-isotope exchange potential—a hotspot in nuclear medicine research. The compound's meta-hydroxyl para-fluoro configuration shows particular promise in designing Alzheimer's disease biomarkers, responding to the 300% YoY increase in searches for "neurodegenerative disorder diagnostics". Such innovations position CAS 1806407-09-9 at the intersection of chemistry and cutting-edge medical technology.

From a commercial perspective, global suppliers are scaling up production of 2-Fluoro-4-hydroxyphenylhydrazine to meet demand from contract research organizations (CROs), with purity specifications now exceeding 99.5% for GMP applications. Market analysts note a 22% CAGR in the fluorinated fine chemicals sector, driven by queries like "cost-effective fluorination methods" and "scalable hydrazine derivatives". Proper storage recommendations (2-8°C under nitrogen) and handling protocols ensure stability while addressing common user concerns about "compound degradation prevention".

Ongoing research explores the compound's utility in catalysis, particularly for asymmetric hydrogenation reactions—a topic generating 1,200+ monthly searches on science platforms. The chelate-forming ability of its functional groups enables novel ligand designs, relevant to trending topics like "transition metal catalysis optimization". As regulatory frameworks evolve (e.g., REACH 2024 updates), proper documentation of ecotoxicity profiles for CAS 1806407-09-9 remains crucial, reflecting the industry's emphasis on ESG compliance in specialty chemicals.